Cas no 2021535-52-2 (5-(2,3-Difluorophenyl)oxazole)

5-(2,3-Difluorophenyl)oxazole structure
5-(2,3-Difluorophenyl)oxazole structure
Product Name:5-(2,3-Difluorophenyl)oxazole
CAS No:2021535-52-2
MF:C9H5F2NO
MW:181.138909101486
MDL:MFCD31714843
CID:4634431
PubChem ID:76539834
Update Time:2024-03-01

5-(2,3-Difluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2,3-Difluorophenyl)-1,3-oxazole
    • 5-(2,3-Difluorophenyl)oxazole
    • MDL: MFCD31714843
    • Inchi: 1S/C9H5F2NO/c10-7-3-1-2-6(9(7)11)8-4-12-5-13-8/h1-5H
    • InChI Key: PSEQPNNRDHFCBJ-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC(F)=C2F)=CN=C1

Computed Properties

  • Exact Mass: 181.03392011g/mol
  • Monoisotopic Mass: 181.03392011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

5-(2,3-Difluorophenyl)oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB559651-500 mg
5-(2,3-Difluorophenyl)-1,3-oxazole; .
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€150.20 2023-04-13
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eNovation Chemicals LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1139553-5g
5-(2,3-Difluorophenyl)oxazole
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abcr
AB559651-500mg
5-(2,3-Difluorophenyl)-1,3-oxazole; .
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€150.20 2023-08-31
abcr
AB559651-1g
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